![molecular formula C9H7N5O B2460186 7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one CAS No. 180904-95-4](/img/structure/B2460186.png)
7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a complex organic compound. It is a derivative of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-one . This compound is part of a class of molecules that are being studied for their potential applications in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound and its derivatives involves complex organic reactions. One approach involves the use of 4,6-dichloropyrimidine-5-carbaldehyde in condensation reactions, followed by cyclization . Another method involves the reaction of ammonium acetate with ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The core structure is a fused pyrimidine ring, which is a common feature in many kinase inhibitor scaffolds . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
This compound can undergo various chemical reactions, including condensation and cyclization . These reactions can lead to the formation of new compounds with potential applications in medicinal chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. Information about its molecular weight and other properties can be obtained from databases such as the NIST Chemistry WebBook .Scientific Research Applications
Anticancer Properties
7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has garnered attention due to its potential as an anticancer agent. Researchers have investigated its effects on various cancer cell lines. Notably:
Synthetic Intermediates
This compound serves as a valuable synthetic intermediate in organic chemistry. Researchers use it to build more complex molecules. For instance:
Mechanism of Action
Target of Action
The primary target of 7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from G1 phase to S phase .
Mode of Action
7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one interacts with CDK2, inhibiting its activity . The compound fits into the active site of CDK2, forming essential hydrogen bonds with Leu83 . This interaction inhibits the kinase activity of CDK2, preventing the phosphorylation of key components necessary for cell proliferation .
Biochemical Pathways
The inhibition of CDK2 disrupts the normal progression of the cell cycle . This affects the downstream biochemical pathways involved in DNA replication and cell division, leading to cell cycle arrest . The specific impact on these pathways can vary depending on the cell type and the cellular context.
Pharmacokinetics
These properties can influence the bioavailability of the compound, affecting its efficacy as a therapeutic agent .
Result of Action
The result of the action of 7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is significant inhibition of cell growth . The compound has shown superior cytotoxic activities against certain cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within HCT cells .
Future Directions
The future research directions for this compound could involve further exploration of its potential applications in medicinal chemistry. This could include studies to better understand its mechanism of action, as well as the development of new synthesis methods to produce it and its derivatives more efficiently .
properties
IUPAC Name |
11-amino-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N5O/c10-13-4-2-7-6(9(13)15)5-11-8-1-3-12-14(7)8/h1-5H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKEOAOKAUGAPHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C2=C1N3C(=CC=N3)N=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-aminopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.